Cas no 2680730-04-3 (Benzyl 3-(2-hydroxypropyl)-8-azabicyclo[3.2.1]octane-8-carboxylate)

• Product Name: Benzyl 3-(2-hydroxypropyl)-8-azabicyclo[3.2.1]octane-8-carboxylate
• CAS No: 2680730-04-3
• MF: C₁₈H₂₅NO₃
• MW: 303.396005392075
• CID: 5937933
• PubChem ID: 165931942
• Update Time: 2025-06-08

Benzyl 3-(2-hydroxypropyl)-8-azabicyclo[3.2.1]octane-8-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2680730-04-3
• benzyl 3-(2-hydroxypropyl)-8-azabicyclo[3.2.1]octane-8-carboxylate
• EN300-28291011
• Benzyl 3-(2-hydroxypropyl)-8-azabicyclo[3.2.1]octane-8-carboxylate

• Inchi： 1S/C18H25NO3/c1-13(20)9-15-10-16-7-8-17(11-15)19(16)18(21)22-12-14-5-3-2-4-6-14/h2-6,13,15-17,20H,7-12H2,1H3
• InChI Key： SNYIHPMRCLIHCZ-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(N1C2CCC1CC(CC(C)O)C2)=O

Computed Properties

• Exact Mass: 303.18344366g/mol
• Monoisotopic Mass: 303.18344366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 49.8Ų

Additional information on Benzyl 3-(2-hydroxypropyl)-8-azabicyclo[3.2.1]octane-8-carboxylate

Research Briefing on Benzyl 3-(2-hydroxypropyl)-8-azabicyclo[3.2.1]octane-8-carboxylate (CAS: 2680730-04-3)

This research briefing provides an in-depth analysis of the latest advancements related to Benzyl 3-(2-hydroxypropyl)-8-azabicyclo[3.2.1]octane-8-carboxylate (CAS: 2680730-04-3), a compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have highlighted its potential as a key intermediate or active pharmaceutical ingredient (API) in the development of novel therapeutics. The compound's unique bicyclic structure and functional groups make it a promising candidate for further exploration in drug discovery and development.

Recent literature indicates that Benzyl 3-(2-hydroxypropyl)-8-azabicyclo[3.2.1]octane-8-carboxylate has been investigated for its role in modulating specific biological pathways, particularly those involving neurotransmitter systems. Its structural similarity to tropane alkaloids suggests potential applications in central nervous system (CNS) disorders. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a precursor in the synthesis of compounds targeting dopamine and serotonin receptors, which could have implications for treating conditions such as Parkinson's disease and depression.

In terms of synthetic methodology, recent advancements have focused on optimizing the production of Benzyl 3-(2-hydroxypropyl)-8-azabicyclo[3.2.1]octane-8-carboxylate with improved yield and purity. A team at the University of Cambridge reported a novel catalytic asymmetric synthesis approach in 2024, achieving enantiomeric excess of over 95%. This breakthrough addresses previous challenges in stereoselective synthesis and could facilitate large-scale production for preclinical studies.

Pharmacokinetic studies of derivatives containing the 8-azabicyclo[3.2.1]octane scaffold have shown promising blood-brain barrier penetration properties, as documented in a recent Nature Communications article. While specific data on Benzyl 3-(2-hydroxypropyl)-8-azabicyclo[3.2.1]octane-8-carboxylate itself remains limited, these findings support further investigation of its potential as a CNS drug candidate. Researchers emphasize the need for comprehensive ADMET (absorption, distribution, metabolism, excretion, and toxicity) profiling to fully evaluate its therapeutic potential.

The compound has also garnered attention in the field of radiopharmaceuticals. A 2024 study in the Journal of Labelled Compounds and Radiopharmaceuticals explored its use as a precursor for PET tracer development, demonstrating successful radiolabeling at the benzyl position. This application could provide valuable tools for neuroimaging and receptor occupancy studies in drug development programs.

In conclusion, Benzyl 3-(2-hydroxypropyl)-8-azabicyclo[3.2.1]octane-8-carboxylate (CAS: 2680730-04-3) represents a versatile scaffold with multiple potential applications in medicinal chemistry. Current research directions include optimization of synthetic routes, exploration of biological activity, and development of derivatives with improved pharmacological properties. Future studies should focus on elucidating its precise mechanism of action and evaluating its therapeutic potential in relevant disease models.